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Compound of Interest

Compound Name: 2,3,6-Trifluorophenylacetonitrile

Cat. No.: B047490 Get Quote

An In-Depth Technical Guide to the Commercial Sourcing of 2,3,6-Trifluorophenylacetonitrile
for Advanced Research and Development

For researchers, medicinal chemists, and professionals in drug development, the integrity of a

starting material is the bedrock of successful discovery. 2,3,6-Trifluorophenylacetonitrile
(CAS No. 114152-21-5), a key fluorinated building block, is no exception. Its strategic

importance in the synthesis of novel pharmaceutical and agrochemical agents demands a

rigorous approach to sourcing. This guide moves beyond a simple supplier list, offering a

comprehensive framework for understanding the manufacturing landscape, evaluating

commercial sources, and ensuring the quality of this critical intermediate.

The Molecule: Properties and Synthetic Landscape
2,3,6-Trifluorophenylacetonitrile is an organic compound with the molecular formula

C₈H₄F₃N and a molecular weight of 171.12 g/mol .[1][2] It typically presents as a colorless to

pale yellow liquid.[3][4] The trifluorinated phenyl ring and the reactive nitrile group make it a

versatile intermediate in organic synthesis, particularly for creating complex molecules in drug

discovery programs.[5][6]

Common Synthesis Route
Understanding the synthesis of 2,3,6-Trifluorophenylacetonitrile is paramount for anticipating

potential impurities. A prevalent commercial method involves the nucleophilic substitution of a

benzyl halide with a cyanide salt. Specifically, 2,3,6-trifluorobenzyl chloride is reacted with
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sodium cyanide, often in the presence of a phase-transfer catalyst, to yield the desired product.

[7]

Reactants Reaction Conditions

2,3,6-Trifluorobenzyl Chloride

2,3,6-Trifluorophenylacetonitrile

Nucleophilic Substitution

Sodium Chloride (NaCl)

Sodium Cyanide (NaCN) Solvent (e.g., Water/Ether) Phase-Transfer Catalyst Heat (90-100°C)

Click to download full resolution via product page

Caption: Common synthesis pathway for 2,3,6-Trifluorophenylacetonitrile.

This process can introduce impurities such as unreacted starting materials, byproducts from

side reactions, or residual solvent and catalyst. Therefore, a robust analytical assessment of

any procured material is not just recommended, but essential.

Commercial Supplier Landscape and Evaluation
A multitude of chemical suppliers offer 2,3,6-Trifluorophenylacetonitrile, ranging from large

distributors to specialized fine chemical producers. The key challenge lies in selecting a

supplier that provides not only the material itself but also the requisite quality, documentation,

and reliability for a research or development pipeline.

Identified Commercial Suppliers
The following table summarizes a selection of commercial suppliers. Purity levels are typically

≥95-97%, but should always be verified by the lot-specific Certificate of Analysis (CoA).
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Supplier CAS Number Reported Purity Notes

Sigma-Aldrich 114152-21-5 97%
Marketed through

Ambeed, Inc.[8]

Fluorochem 114152-21-5 95%

Provides detailed

hazard and transport

information.[9]

ChemScene 114152-21-5 ≥95%

Offers services

including custom

synthesis and

commercial

production.[1]

Advanced

ChemBlocks
114152-21-5 97%

Provides IUPAC name

and SMILES string for

verification.[10]

AiFChem 114152-21-5 97%

Lists detailed safety

information and

hazard statements.

[11]

A Framework for Supplier Qualification
Selecting a supplier should be a systematic process. For critical research applications,

especially those intended for eventual clinical development, a multi-stage evaluation is

necessary.
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Initiate Sourcing
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(Availability, Scale, Price)
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& Safety Data Sheet (SDS)

Review Documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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